Enniatin B3
Enniatin B3
Brand Name:
Vulcanchem
CAS No.:
864-99-3
VCID:
VC0107658
InChI:
InChI=1S/C31H53N3O9/c1-14(2)20-29(38)41-23(17(7)8)26(35)33-21(15(3)4)30(39)43-25(19(11)12)28(37)34(13)22(16(5)6)31(40)42-24(18(9)10)27(36)32-20/h14-25H,1-13H3,(H,32,36)(H,33,35)/t20-,21-,22-,23+,24+,25+/m0/s1
SMILES:
CC(C)C1C(=O)OC(C(=O)N(C(C(=O)OC(C(=O)NC(C(=O)OC(C(=O)N1)C(C)C)C(C)C)C(C)C)C(C)C)C)C(C)C
Molecular Formula:
C₃₁H₅₃N₃O₉
Molecular Weight:
611.77
Enniatin B3
CAS No.: 864-99-3
Reference Standards
VCID: VC0107658
Molecular Formula: C₃₁H₅₃N₃O₉
Molecular Weight: 611.77
| CAS No. | 864-99-3 |
|---|---|
| Product Name | Enniatin B3 |
| Molecular Formula | C₃₁H₅₃N₃O₉ |
| Molecular Weight | 611.77 |
| IUPAC Name | (3S,6R,9S,12R,15S,18R)-4-methyl-3,6,9,12,15,18-hexa(propan-2-yl)-1,7,13-trioxa-4,10,16-triazacyclooctadecane-2,5,8,11,14,17-hexone |
| Standard InChI | InChI=1S/C31H53N3O9/c1-14(2)20-29(38)41-23(17(7)8)26(35)33-21(15(3)4)30(39)43-25(19(11)12)28(37)34(13)22(16(5)6)31(40)42-24(18(9)10)27(36)32-20/h14-25H,1-13H3,(H,32,36)(H,33,35)/t20-,21-,22-,23+,24+,25+/m0/s1 |
| SMILES | CC(C)C1C(=O)OC(C(=O)N(C(C(=O)OC(C(=O)NC(C(=O)OC(C(=O)N1)C(C)C)C(C)C)C(C)C)C(C)C)C)C(C)C |
| Synonyms | 1,7,13-Trioxa-4,10,16-triazacyclooctadecane, cyclic peptide deriv.;_x000B_Enniatin B3; |
| PubChem Compound | 154735152 |
| Last Modified | Nov 11 2021 |
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